Cas no 76296-75-8 (Polyphyllin G)

• Product Name: Polyphyllin G
• CAS No: 76296-75-8
• MF: C₅₁H₈₄O₂₂
• MW: 1049.19947910309
• MDL: MFCD13195304
• CID: 59776
• PubChem ID: 46200822
• Update Time: 2025-05-27

Polyphyllin G Chemical and Physical Properties

Names and Identifiers

• Polyphyllin VII
• Polyphylliin VII
• Polyphyllin Ⅶ
• Polyphyllin VII
• A14694
• (2R,3R,4R,5S,6R)-2-[(2R,3R,4S,5R,6S)-3-[(2R,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxy
• Polyphyllin G
• Polyphyllin?VII
• (3R,4R,5R,6S)-2-[(2R,3S,4R,5R,6R)-3-[(2S,3S,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxy-5-
• 76296-75-8
• BDA29675
• 2-[3-[3,4-Dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxy-5-hydroxy-2-(hydroxymethyl)-6-[[6-methoxy-7,9,13-trimethyl-6-[3-methyl-4-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxybutyl]-5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-18-en-16-yl]oxy]oxan-4-yl]oxy-6-methyloxane-3,4,5-triol
• DTXSID501316891
• 2-[(3-{[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxy}-5-hydroxy-2-(hydroxymethyl)-6-{[6-methoxy-7,9,13-trimethyl-6-(3-methyl-4-{[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}butyl)-5-oxapentacyclo[10.8.0.0(2),?.0?,?.0(1)(3),(1)?]icos-18-en-16-yl]oxy}oxan-4-yl)oxy]-6-methyloxane-3,4,5-triol
• DA-66800

• MDL： MFCD13195304
• Inchi： 1S/C51H84O22/c1-21(20-65-45-40(61)38(59)35(56)30(17-52)68-45)9-14-51(64-6)22(2)33-29(73-51)16-28-26-8-7-24-15-25(10-12-49(24,4)27(26)11-13-50(28,33)5)67-48-42(63)44(72-46-41(62)37(58)34(55)23(3)66-46)43(32(19-54)70-48)71-47-39(60)36(57)31(18-53)69-47/h7,21-23,25-48,52-63H,8-20H2,1-6H3
• InChI Key： GJHYVTIBXQFLKG-UHFFFAOYSA-N
• SMILES： O1C(CCC(C)COC2C(C(C(C(CO)O2)O)O)O)(C(C)C2C1CC1C3CC=C4CC(CCC4(C)C3CCC12C)OC1C(C(C(C(CO)O1)OC1C(C(C(CO)O1)O)O)OC1C(C(C(C(C)O1)O)O)O)O)OC

Computed Properties

• Exact Mass: 1048.55000
• Monoisotopic Mass: 1048.54542430 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 73
• Rotatable Bond Count: 16
• Complexity: 1880
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 29
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 335
• Molecular Weight: 1049.2

Experimental Properties

• Color/Form: Powder
• Density: 1.45
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 335.06000
• LogP: -1.71410

Polyphyllin G Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Please store the product under the recommended condition sin the description

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal glycosides Steroidal saponins
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal saponins

Additional information on Polyphyllin G

Recent Advances in Polyphyllin G (76296-75-8) Research: A Comprehensive Review

Polyphyllin G (CAS: 76296-75-8), a bioactive steroidal saponin derived from the traditional medicinal plant Paris polyphylla, has garnered significant attention in recent years due to its promising pharmacological properties. This research brief synthesizes the latest findings on Polyphyllin G, focusing on its mechanisms of action, therapeutic potential, and recent advancements in preclinical and clinical studies. The compound's unique chemical structure and multifaceted biological activities position it as a candidate for addressing various diseases, particularly cancer and inflammatory disorders.

Recent studies have elucidated the molecular mechanisms underlying Polyphyllin G's anticancer effects. A 2023 study published in Journal of Ethnopharmacology demonstrated its ability to induce apoptosis in hepatocellular carcinoma cells via the ROS-mediated mitochondrial pathway. The research highlighted that Polyphyllin G (at concentrations of 5-20 μM) significantly increased intracellular ROS levels, leading to cytochrome c release and caspase-3 activation. These findings were further corroborated by in vivo experiments showing tumor growth inhibition rates exceeding 60% in xenograft models, without observable toxicity to normal liver tissues.

Beyond its anticancer properties, emerging evidence suggests Polyphyllin G's potential in modulating immune responses. A groundbreaking 2024 study in Nature Communications revealed its role as a novel NLRP3 inflammasome inhibitor, with IC50 values ranging from 1.2 to 3.8 μM across different cell lines. This discovery opens new avenues for treating inflammatory diseases such as rheumatoid arthritis and Alzheimer's disease. The study employed cryo-EM to visualize Polyphyllin G's binding to the NLRP3 protein, providing unprecedented structural insights into its mechanism of action.

Pharmacokinetic studies of Polyphyllin G (76296-75-8) have also seen notable progress. Advanced LC-MS/MS methods developed in 2024 now enable precise quantification of the compound in biological matrices with a lower limit of detection of 0.1 ng/mL. These technological advancements have facilitated more accurate assessment of its bioavailability, which remains a challenge due to its poor water solubility (0.12 mg/mL at 25°C). Novel drug delivery systems, including nanoparticle formulations and phospholipid complexes, have shown promise in improving its absorption characteristics by 3-5 fold in recent animal studies.

The safety profile of Polyphyllin G continues to be rigorously evaluated. A comprehensive toxicological assessment published in Regulatory Toxicology and Pharmacology (2024) established an LD50 of 285 mg/kg in rats following oral administration, with no observed adverse effects at doses below 50 mg/kg/day in 90-day subchronic studies. These findings support its potential transition to clinical trials, with Phase I studies anticipated to begin in 2025 for oncology indications.

In conclusion, the accumulating body of research on Polyphyllin G (76296-75-8) underscores its therapeutic potential across multiple disease areas. While challenges in formulation and delivery persist, recent technological advancements and mechanistic insights have significantly advanced its development trajectory. Future research directions should focus on clinical translation, combination therapies, and further exploration of its immunomodulatory properties to fully realize its medical potential.